Cas no 3234-02-4 (trans-2,3-Dibromo-2-butene-1,4-diol)
Technical Introduction: trans-2,3-Dibromo-2-butene-1,4-diol
trans-2,3-Dibromo-2-butene-1,4-diol is a brominated diol compound characterized by its distinct trans-configuration and reactive functional groups. The presence of bromine atoms at the 2- and 3-positions enhances its utility as an intermediate in organic synthesis, particularly in the preparation of halogenated derivatives or cross-coupling reactions. The diol functionality offers versatility for further derivatization, including esterification or etherification. Its well-defined stereochemistry ensures consistent reactivity, making it valuable for applications in pharmaceuticals, agrochemicals, or specialty materials. The compound’s stability under controlled conditions and high purity further support its use in precision synthetic workflows.
3234-02-4 structure
Product name:trans-2,3-Dibromo-2-butene-1,4-diol
trans-2,3-Dibromo-2-butene-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- trans-2,3-Dibromo-2-butene-1,4-diol
- 2,3-Dibromo-2-butene-1,4-diol
- trans-2,3-Dibromo-2-buten-1,4-diol
- trans-1,4-Dihydroxy-2,3-dibromo-2-butene
- trans-2.3-Dibromo-2-butene-1.4-diol
- 2 3-DIBROMO-2-BUTENE-1 4-DIOL(GC)
- 2,3,5,6-TETRAFLUORO-N-HYDROXY-ISONICOTINAMIDINE
- 2,3-Dibrom-but-2-en-1,4-diol
- 2,3-Dibromo-2-buten-1,4-diol
- 2,3-dibromo-2-butene-4-diol
- 2,3-dibromo-but-2-ene-1,4-diol
- 2,3-Dibromobut-2-ene-1,4-diol
- 4-diol,2,3-dibromo-2-Butene-1
- DBD
- dibromoducitol
- mitolactol
- Penton22
- Peton22
- (E)-2,3-Dibromo-2-butene-1,4-diol
- DTXSID3024942
- W297831A99
- CS-0137360
- 21285-46-1
- EINECS 221-779-5
- trans-2,3-Dibromo-1,4-dihydroxy-2-butene
- (2E)-2,3-Dibromo-2-butene-1,4-diol
- 2,3-Dibromo-2-butene-1,4-diol, (E)-
- AS-12280
- (2E)-2,3-Dibromo-2-butene-1,4-diol #
- 9JDK8XU90X
- CAS-21285-46-1
- (E)-2,3-dibromobut-2-ene-1,4-diol
- 2,3-Dibromobutene-1,4-diol
- NSC76595
- UNII-W297831A99
- H12068
- AKOS003368867
- 2-Butene-1,4-diol, 2,3-dibromo-, (E)-
- HMS3039O16
- MFCD00004698
- EINECS 244-313-2
- NCGC00258653-01
- 2-Butene-1,4-diol,2,3-dibromo-,(2E)-
- Tox21_201101
- 3234-02-4
- AI3-26932
- EN300-7394011
- W-106846
- MLS002152945
- 2-butene-1,4-diol, 2,3-dibromo-, (2E)-
- 2-Butene-1, 2,3-dibromo-
- DTXCID10196620
- NSC-76595
- SCHEMBL702309
- D2169
- InChI=1/C4H6Br2O2/c5-3(1-7)4(6)2-8/h7-8H,1-2H2/b4-3
- (2E)-2,3-dibromobut-2-ene-1,4-diol
- CHEMBL1455983
- UNII-9JDK8XU90X
- A923639
- NCGC00091740-02
- 2,3-DIBROMO-2-BUTENE-1,4-DIOL, TRANS-
- NCGC00091740-01
- Q27292221
- NS00026826
- SMR001224537
- CCRIS 4781
- NSC 76595
- trans-2,3-Dibromo-2-butene-1,4-diol, 97%
- 2-Butene-1,4-diol, 2,3-dibromo-
-
- MDL： MFCD00004698
- Inchi： 1S/C4H6Br2O2/c5-3(1-7)4(6)2-8/h7-8H,1-2H2
- InChI Key： MELXIJRBKWTTJH-ONEGZZNKSA-N
- SMILES： OC/C(=C(/CO)\Br)/Br
Computed Properties
- Exact Mass: 243.87300
- Monoisotopic Mass: 243.873
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 88.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 0.1
- Surface Charge: 0
Experimental Properties
- Color/Form: White crystals or white powder
- Density: 1.9671 (rough estimate)
- Melting Point: 112-114 °C (lit.)
- Boiling Point: 318.1±42.0 °C at 760 mmHg
- Flash Point: 146.2±27.9 °C
- Refractive Index: 1.5230 (estimate)
- Water Partition Coefficient: 1-5 g/100 mL at 21 ºC
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 40.46000
- LogP: 0.97240
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
- Solubility: Soluble in ethanol. Slightly soluble in dichloroethane
trans-2,3-Dibromo-2-butene-1,4-diol Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H317
- Warning Statement： P280
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S37/39
- RTECS：EM6910000
-
Hazardous Material Identification：
- Packing Group：I; II; III
- Safety Term：6.1
- Risk Phrases：R36/37/38
- Storage Condition：Store at room temperature
trans-2,3-Dibromo-2-butene-1,4-diol Customs Data
- HS CODE：2905590090
- Customs Data：
China Customs Code:
2905590090Overview:
2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
trans-2,3-Dibromo-2-butene-1,4-diol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1208000-500g |
2,3-Dibromobut-2-ene-1,4-diol |
3234-02-4 | 98% | 500g |
￥1018.00 | 2024-08-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D918567-25g |
2,3-Dibromobut-2-ene-1,4-diol |
3234-02-4 | 98% | 25g |
￥92.00 | 2022-01-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1208000-100g |
2,3-Dibromobut-2-ene-1,4-diol |
3234-02-4 | 98% | 100g |
￥232.00 | 2024-08-02 | |
| Aaron | AR00I6TL-25g |
2-Butene-1,4-diol, 2,3-dibromo- |
3234-02-4 | 98% | 25g |
$11.00 | 2025-02-28 | |
| Aaron | AR00I6TL-500g |
2-Butene-1,4-diol, 2,3-dibromo- |
3234-02-4 | 98% | 500g |
$90.00 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1257686-25g |
2-Butene-1,4-diol, 2,3-dibromo- |
3234-02-4 | 98% | 25g |
$60 | 2025-02-20 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I169562-25g |
trans-2,3-Dibromo-2-butene-1,4-diol |
3234-02-4 | 97% | 25g |
¥79.90 | 2023-09-02 | |
| A2B Chem LLC | AI47549-25g |
Trans-2,3-dibromo-2-butene-1,4-diol |
3234-02-4 | 97% | 25g |
$60.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1257686-100g |
2-Butene-1,4-diol, 2,3-dibromo- |
3234-02-4 | 98% | 100g |
$80 | 2025-02-20 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I169562-100g |
trans-2,3-Dibromo-2-butene-1,4-diol |
3234-02-4 | 97% | 100g |
¥599.90 | 2023-09-02 |
trans-2,3-Dibromo-2-butene-1,4-diol Related Literature
-
1. 218. 2-butyne-1 : 4-diol. Part I. Reactions of the hydroxyl groupsA. W. Johnson J. Chem. Soc. 1946 1009
-
Zach Erno,Amir Mahmoud Asadirad,Vincent Lemieux,Neil R. Branda Org. Biomol. Chem. 2012 10 2787
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3234-02-4)trans-2,3-Dibromo-2-butene-1,4-diol
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:3234-02-4)trans-2,3-Dibromo-2-butene-1,4-diol
Purity:99%
Quantity:1kg
Price ($):175.0